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Compound of Interest

Compound Name: LBL1

Cat. No.: B15601077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing LBL1 inhibitors in cell

culture experiments. LBL1 is a novel small-molecule inhibitor that targets nuclear lamins,

offering a unique mechanism for cancer research and drug development.

Introduction
LBL1 is a lamin-binding ligand that has demonstrated significant anticancer activity, particularly

in breast cancer cell lines.[1] Its primary molecular targets are nuclear lamins, specifically

binding to the coiled-coil domain of Lamin A.[1] This interaction disrupts the normal function of

lamins in maintaining nuclear stability and participating in crucial cellular processes like DNA

repair. The downstream effect of LBL1 binding to Lamin A is the inhibition of homologous

recombination (HR) repair of DNA double-strand breaks (DSBs).[1][2] Mechanistically, LBL1
disrupts the interaction between Lamin A and the RAD51 recombinase, leading to the

proteasome-mediated degradation of RAD51.[1][2] This impairment of DNA repair induces cell

cycle arrest and apoptosis in cancer cells.[1]

Data Presentation
The following table summarizes the quantitative data regarding the efficacy of the LBL1
inhibitor in well-characterized breast cancer cell lines.
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Cell Line Cancer Type LBL1 GI₅₀ (µM)
Incubation
Time (hours)

Assay Method

MDA-MB-468
Triple-Negative

Breast Cancer
0.44 ± 0.14 72 MTT Assay

MDA-MB-231
Triple-Negative

Breast Cancer
1.60 ± 0.51 72 MTT Assay

Table 1: Growth Inhibitory (GI₅₀) concentrations of LBL1 in human breast cancer cell lines.[1]
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Caption: LBL1 inhibitor mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601077#using-lbl1-inhibitors-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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